Cas no 2171139-74-3 ((2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• CAS No: 2171139-74-3
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6612150
• PubChem ID: 165813728
• Update Time: 2025-10-19

(2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• 2171139-74-3
• (2S)-2-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-methylbutanoic acid
• EN300-1482539

• Inchi： 1S/C27H25BrN2O5/c1-15(2)24(26(32)33)30-25(31)21-12-11-16(28)13-23(21)29-27(34)35-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,15,22,24H,14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t24-/m0/s1
• InChI Key： RTWCANVURDJQCH-DEOSSOPVSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid

Compound CAS No 2171139-74-3: (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid

The compound with CAS No 2171139-74-3, named (2S)-2-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule's structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a bromo substituent, and a methylbutanoic acid backbone, which collectively contribute to its functional properties.

Recent studies have highlighted the importance of the Fmoc group in peptide synthesis and protection strategies. The Fmoc moiety is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an aromatic ring, which enhances the molecule's stability and bioavailability. The presence of the bromo substituent further modulates the electronic properties of the aromatic ring, making it a valuable component in medicinal chemistry.

The methylbutanoic acid backbone provides flexibility and solubility to the molecule, which are critical for its potential use as a drug candidate. Recent research has focused on optimizing such backbones to improve pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME). By incorporating a chiral center at the second carbon atom (S configuration), this compound exhibits enantioselectivity, which is essential for targeting specific biological pathways.

One of the most intriguing aspects of this compound is its ability to act as a formamidine derivative, which has been linked to various biological activities, including anti-inflammatory and anticancer properties. Studies have shown that formamidine-containing molecules can inhibit key enzymes involved in inflammation and tumor growth. The combination of the Fmoc group and the bromo substituent in this compound may enhance its efficacy in these therapeutic areas.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and stereochemical control. The use of chiral resolving agents or asymmetric catalysis ensures the correct configuration at the second carbon atom. Researchers have recently explored green chemistry approaches to synthesize similar compounds, reducing environmental impact while maintaining high yields.

The application of this compound extends beyond pharmacology into materials science. Its unique structure makes it a candidate for developing advanced materials with tailored properties, such as self-healing polymers or stimuli-responsive materials. The bromo substituent can act as a reactive site for cross-linking or functionalization, opening new avenues for material innovation.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying this compound's activity. Advanced techniques such as X-ray crystallography and molecular docking are being employed to study its interactions with target proteins. These insights will pave the way for rational drug design and optimization.

In conclusion, CAS No 2171139-74-3 represents a cutting-edge molecule with diverse applications in medicine and materials science. Its unique structure, incorporating key functional groups like Fmoc and bromo substituents, positions it as a valuable tool for advancing scientific research and technological innovation.